Cas no 7517-51-3 (4-(azidomethyl)-1,2-dimethylbenzene)

• Product Name: 4-(azidomethyl)-1,2-dimethylbenzene
• CAS No: 7517-51-3
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD14690655
• CID: 4171188
• PubChem ID: 59334375
• Update Time: 2025-06-09

4-(azidomethyl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(azidomethyl)-1,2-dimethyl-
• 4-(azidomethyl)-1,2-dimethylbenzene
• STL192379
• EN300-273572
• 7517-51-3
• AKOS010816970
• SCHEMBL17485693
• F2157-0489
• 3,4-dimethylbenzyl azide

• MDL： MFCD14690655
• Inchi： 1S/C9H11N3/c1-7-3-4-9(5-8(7)2)6-11-12-10/h3-5H,6H2,1-2H3
• InChI Key： FIQKVZVSSPDKIS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(C)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 161.095
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.4A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 4-(azidomethyl)-1,2-dimethylbenzene

Benzene, 4-(azidomethyl)-1,2-dimethyl- (CAS No. 7517-51-3): Properties, Applications, and Market Insights

Benzene, 4-(azidomethyl)-1,2-dimethyl- (CAS No. 7517-51-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This aromatic compound, featuring an azidomethyl functional group, is widely studied in the fields of organic synthesis, materials science, and pharmaceutical research. Its molecular structure, which combines a benzene ring with dimethyl and azidomethyl substituents, makes it a valuable intermediate for various chemical transformations.

The growing interest in click chemistry and bioorthogonal reactions has further elevated the importance of Benzene, 4-(azidomethyl)-1,2-dimethyl-. Researchers are increasingly exploring its potential in polymer modification, drug delivery systems, and bioconjugation techniques. The compound's ability to participate in azide-alkyne cycloaddition reactions (a cornerstone of click chemistry) makes it indispensable for creating complex molecular architectures with high precision.

From a structural perspective, Benzene, 4-(azidomethyl)-1,2-dimethyl- exhibits interesting physicochemical properties. The presence of the azidomethyl group (-CH2N3) introduces significant reactivity, while the dimethyl substitution on the benzene ring influences its electronic characteristics and solubility profile. These features make the compound particularly useful in photochemistry applications, where controlled release of nitrogen gas upon UV irradiation can be leveraged for various purposes.

In the pharmaceutical sector, derivatives of Benzene, 4-(azidomethyl)-1,2-dimethyl- are being investigated for their potential in prodrug design and targeted therapy. The azide functionality allows for efficient conjugation with biomolecules, enabling the development of novel drug candidates with improved pharmacokinetic properties. Recent studies have also explored its use in fluorescent labeling of proteins and nucleic acids, opening new avenues in diagnostic applications.

The materials science community has found innovative applications for Benzene, 4-(azidomethyl)-1,2-dimethyl- in the development of smart materials and functional coatings. Its ability to form cross-linked networks through azide chemistry makes it valuable for creating self-healing polymers and stimuli-responsive surfaces. These materials show promise in various industrial applications, from automotive coatings to biomedical devices.

From a synthetic chemistry standpoint, Benzene, 4-(azidomethyl)-1,2-dimethyl- serves as a versatile building block for numerous transformations. The azide group can be readily reduced to amines, converted to tetrazoles, or used in various cycloaddition reactions. This flexibility has made it a popular choice for combinatorial chemistry approaches and library synthesis in drug discovery programs.

The safety profile and handling considerations of Benzene, 4-(azidomethyl)-1,2-dimethyl- are important aspects for researchers and industrial users. While organic azides require careful handling due to their potential energy content, modern synthetic protocols have developed safe methods for their manipulation and storage. Proper risk assessment and safety protocols are essential when working with this compound, especially in large-scale applications.

Market trends indicate growing demand for Benzene, 4-(azidomethyl)-1,2-dimethyl- across various sectors. The compound's unique combination of properties positions it well for emerging applications in nanotechnology and advanced materials. Suppliers are responding to this demand by improving production processes and developing more efficient synthetic routes to ensure consistent quality and availability.

Recent advancements in flow chemistry have opened new possibilities for the safer and more efficient production of Benzene, 4-(azidomethyl)-1,2-dimethyl-. Continuous flow systems allow for better control of exothermic reactions involving azides, potentially making large-scale production more feasible. This technological progress aligns with the growing need for sustainable chemical manufacturing practices.

Analytical characterization of Benzene, 4-(azidomethyl)-1,2-dimethyl- typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The distinctive azide stretching vibration in the IR spectrum (around 2100 cm-1) serves as a key diagnostic feature. These analytical methods ensure product purity and confirm successful synthesis in research and industrial settings.

Environmental considerations regarding Benzene, 4-(azidomethyl)-1,2-dimethyl- are becoming increasingly important. Researchers are investigating its biodegradation pathways and potential ecological impacts. While the compound is primarily used in controlled laboratory and industrial settings, understanding its environmental fate contributes to responsible chemical management practices.

The future outlook for Benzene, 4-(azidomethyl)-1,2-dimethyl- appears promising, with ongoing research uncovering new applications and improved synthetic methods. As the boundaries between chemistry, biology, and materials science continue to blur, this versatile compound is likely to play an increasingly important role in scientific and technological advancements.